Cas no 899540-36-4 (5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide)

• Product Name: 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide
• CAS No: 899540-36-4
• MF: C₁₃H₁₄N₂O₆S
• MW: 326.325062274933
• CID: 3149910
• PubChem ID: 17096183
• Update Time: 2025-05-30

5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• <br>5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1 -dioxide
• 5-(2,5-dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide
• 2H-1,2,6-thiadiazine-3-carboxylic acid, 5-(2,5-dimethoxyphenyl)-2-methyl-, 1,1-dioxide
• 2H-1,2,6-thiadiazine-3-carboxylic acid, 5-(2,5-dimethoxyph
• 5-(2,5-dimethoxyphenyl)-1,1-diketo-2-methyl-1,2,6-thiadiazine-3-carboxylic acid
• 5-(2,5-dimethoxyphenyl)-2-methyl-1,1-dioxo-1,2,6-thiadiazine-3-carboxylic acid
• STK341940
• 5-(2,5-dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylicacid1,1-dioxide
• 5-(2,5-dimethoxyphenyl)-2-methyl-1,1-dioxo-2H-1??,2,6-thiadiazine-3-carboxylic acid
• LS-03394
• 899540-36-4
• AKOS003396087
• 5-(2,5-DIMETHOXYPHENYL)-2-METHYL-1,1-DIOXO-1??,2,6-THIADIAZINE-3-CARBOXYLIC ACID
• MFCD08106872
• H25473
• ALBB-010004
• 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide

• Inchi： 1S/C13H14N2O6S/c1-15-11(13(16)17)7-10(14-22(15,18)19)9-6-8(20-2)4-5-12(9)21-3/h4-7H,1-3H3,(H,16,17)
• InChI Key： GTILMMURGYSOJM-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)N=C(C2=CC(OC)=CC=C2OC)C=C(C(O)=O)N1C

Computed Properties

• Exact Mass: 326.05725734Da
• Monoisotopic Mass: 326.05725734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: Not available
• Melting Point: Not available
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide

Comprehensive Overview of 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide (CAS No. 899540-36-4)

The compound 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide (CAS No. 899540-36-4) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its complex heterocyclic framework and functional groups, this compound serves as a valuable intermediate for synthesizing novel bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for sulfonamide derivatives and heterocyclic scaffolds in pharmaceutical development.

One of the key features of 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide is its thiadiazine dioxide core, which is known for its electron-withdrawing properties and ability to modulate biological activity. This structural motif is frequently explored in the design of enzyme inhibitors and receptor modulators. Recent studies highlight its relevance in addressing oxidative stress-related disorders and inflammatory pathways, topics that are currently trending in biomedical research.

The synthesis and characterization of CAS No. 899540-36-4 involve advanced techniques such as NMR spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure high purity and accurate structural confirmation, which are critical for its use in preclinical studies. The compound’s solubility and stability under physiological conditions are also areas of active investigation, as these properties directly impact its bioavailability and therapeutic potential.

In the context of drug discovery, 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide is often discussed alongside small molecule therapeutics and targeted drug delivery systems. Its compatibility with modern computational chemistry tools, such as molecular docking and QSAR modeling, further enhances its appeal for virtual screening campaigns. This aligns with the increasing use of AI-driven drug design, a hot topic in the pharmaceutical industry.

Another area of interest is the compound’s potential role in green chemistry initiatives. Researchers are exploring eco-friendly synthetic routes to produce CAS No. 899540-36-4 with minimal waste and energy consumption. This aligns with global trends toward sustainable pharmaceutical manufacturing, a subject frequently searched by professionals in the field.

From a commercial perspective, 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide is available through specialized chemical suppliers, often listed under categories like research chemicals or fine chemicals. Its pricing and availability are influenced by factors such as scale of production and regulatory compliance, which are common concerns for procurement teams.

In summary, 5-(2,5-Dimethoxyphenyl)-2-methyl-2H-1,2,6-thiadiazine-3-carboxylic acid 1,1-dioxide (CAS No. 899540-36-4) represents a versatile and scientifically significant compound with broad applicability in drug development and chemical research. Its unique structure and functional properties make it a subject of ongoing exploration, particularly in the context of innovative therapeutics and sustainable chemistry.